Cas no 303049-75-4 (2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine)

• Product Name: 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine
• CAS No: 303049-75-4
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 1024267
• PubChem ID: 24708086
• Update Time: 2025-10-16

2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine
• 2,2,2-Trifluoro-N-(1-phenylethyl)ethamine
• AK101367
• ANW-60248
• CTK8B8383
• KB-224792
• MolPort-004-349-032
• Y5740
• 303049-75-4
• SCHEMBL13004091
• 2,2,2-Trifluoro-N-(1-phenylethyl)ethan-1-amine
• OSMHFAPZPMZUSZ-UHFFFAOYSA-N
• DTXSID60640946
• SB78032
• AKOS000192848
• AKOS016843102
• (1-PHENYLETHYL)(2,2,2-TRIFLUOROETHYL)AMINE

• Inchi： 1S/C10H12F3N/c1-8(14-7-10(11,12)13)9-5-3-2-4-6-9/h2-6,8,14H,7H2,1H3
• InChI Key： OSMHFAPZPMZUSZ-UHFFFAOYSA-N
• SMILES： FC(CNC(C)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų

Additional information on 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine

2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine (CAS No. 303049-75-4)

2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine, also known by its CAS registry number CAS No. 303049-75-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a phenethylamine moiety. The trifluoromethyl group introduces interesting electronic and steric properties, making this compound a valuable building block in the synthesis of advanced materials and pharmaceuticals.

The structure of 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine consists of a central ethanamine backbone substituted with three fluorine atoms on one carbon and a phenethyl group attached to the nitrogen atom. This combination results in a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and interactions in various chemical environments. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of fluorinated polymers and as an intermediate in drug discovery.

One of the key areas where CAS No. 303049-75-4 has shown promise is in the development of advanced materials. The trifluoromethyl group imparts unique properties such as high thermal stability and low surface energy, making it suitable for applications in coatings and lubricants. Additionally, the phenethyl group enhances the compound's solubility in organic solvents, facilitating its use in solution-based chemical processes.

In terms of chemical synthesis, 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine can be prepared through various routes. One common method involves the nucleophilic substitution of an appropriate trifluorinated alkyl halide with an amine derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield. These developments have made the compound more accessible for industrial applications.

The application of CAS No. 303049-75-4 extends into the pharmaceutical industry as well. Its structure makes it a potential candidate for drug design due to its ability to modulate biological activities through fluorine-mediated interactions. Researchers have explored its use as a lead compound for developing drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases.

Recent studies have also focused on understanding the environmental impact of 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine. While it exhibits high stability under normal conditions, its degradation pathways under specific environmental conditions are being investigated to ensure sustainable use. This research is crucial for assessing its long-term effects on ecosystems and human health.

In conclusion, CAS No. 303049-75-4, or 2,2,2-Trifluoro-N-(1-phenylethyl)ethanamine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in modern chemistry research and development.